Cas no 1407715-49-4 (N-(2-(dimethylamino)ethyl)-2-(benzo[d]isoxazol-3-yl)-4-methylthiazole-5-carboxamide)

• Product Name: N-(2-(dimethylamino)ethyl)-2-(benzo[d]isoxazol-3-yl)-4-methylthiazole-5-carboxamide
• CAS No: 1407715-49-4
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 1006476
• PubChem ID: 71504205
• Update Time: 2025-04-20

N-(2-(dimethylamino)ethyl)-2-(benzo[d]isoxazol-3-yl)-4-methylthiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(dimethylamino)ethyl)-2-(benzo[d]isoxazol-3-yl)-4-methylthiazole-5-carboxamide
• 2-(1,2-benzoxazol-3-yl)-N-[2-(dimethylamino)ethyl]-4-methyl-1,3-thiazole-5-carboxamide
• 1407715-49-4
• 5-Thiazolecarboxamide, 2-(1,2-benzisoxazol-3-yl)-N-[2-(dimethylamino)ethyl]-4-methyl-
• DB-221276

• MDL： MFCD22200104
• Inchi： 1S/C16H18N4O2S/c1-10-14(15(21)17-8-9-20(2)3)23-16(18-10)13-11-6-4-5-7-12(11)22-19-13/h4-7H,8-9H2,1-3H3,(H,17,21)
• InChI Key： JLOYXABXNJCBJF-UHFFFAOYSA-N
• SMILES： S1C(C2C3C=CC=CC=3ON=2)=NC(C)=C1C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles